Cas no 284664-96-6 (L-Lysine-4,4,5,5-d4 Hydrochloride)

• Product Name: L-Lysine-4,4,5,5-d4 Hydrochloride
• CAS No: 284664-96-6
• MF: C₆H₁₅ClN₂O₂
• MW: 186.673147439957
• CID: 1061910
• PubChem ID: 71310290
• Update Time: 2025-05-20

L-Lysine-4,4,5,5-d4 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Lysine-4,4,5,5-d4 Hydrochloride
• L-Lysine-d4 (hydrochloride)
• HY-N0470S6
• 284664-96-6
• DB-308155
• CS-0437979
• L-LYSINE-4,4,5,5-D4 HCL
• MS-23009
• (2S)-2,6-diamino(4,4,5,5-?H?)hexanoic acid hydrochloride
• SCHEMBL1330863
• L-Lysine-4,4,5,5-d4 hydrochloride, 98 atom % D, 98% (CP)
• D99451
• (S)-2,6-Diaminocaproic acid-4,4,5,5-d4 hydrochloride
• BVHLGVCQOALMSV-UGJIAQRQSA-N
• (2S)-2,6-diamino-4,4,5,5-tetradeuteriohexanoic acid;hydrochloride

• Inchi： 1S/C6H14N2O2.ClH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m0./s1/i1D2,2D2;
• InChI Key： BVHLGVCQOALMSV-UGJIAQRQSA-N
• SMILES： Cl.OC([C@H](CC([2H])([2H])C([2H])([2H])CN)N)=O

Computed Properties

• Exact Mass: 186.1073124g/mol
• Monoisotopic Mass: 186.1073124g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Lysine-4,4,5,5-d4 Hydrochloride

Introduction to L-Lysine-4,4,5,5-d4 Hydrochloride (CAS No. 284664-96-6)

L-Lysine-4,4,5,5-d4 Hydrochloride is a specialized isotopic labeled derivative of the essential amino acid L-Lysine, widely utilized in the field of biochemical research and pharmaceutical development. The compound features deuterium labeling at the 4th carbon atoms (C4) of the lysine molecule, making it an invaluable tool for tracing metabolic pathways and studying enzyme kinetics. With the CAS number 284664-96-6, this product is recognized for its high purity and stability, ensuring reliable results in scientific experiments.

The significance of isotopically labeled compounds like L-Lysine-4,4,5,5-d4 Hydrochloride cannot be overstated in modern research. The incorporation of deuterium atoms (²H) provides a distinct mass signature that allows researchers to differentiate between natural and labeled lysine in biological systems. This capability is particularly useful in mass spectrometry-based analyses, where precise molecular weight determination is critical. The hydrochloride salt form enhances solubility, making the compound more accessible for a variety of applications.

In recent years, advancements in metabolomics and proteomics have highlighted the demand for high-quality labeled amino acids. L-Lysine-4,4,5,5-d4 Hydrochloride has emerged as a key reagent in these studies due to its ability to monitor lysine metabolism in vivo and in vitro. For instance, researchers have employed this compound to investigate the role of lysine in protein synthesis and degradation pathways. The labeled lysine can be tracked through metabolic flux analysis, providing insights into how cells utilize and process this essential amino acid.

The pharmaceutical industry has also leveraged L-Lysine-4,4,5,5-d4 Hydrochloride in drug development processes. Its use as an internal standard or tracer helps in assessing the bioavailability and metabolic fate of new drug candidates. By incorporating deuterium-labeled lysine into drug molecules or related metabolites, scientists can gain a deeper understanding of how these compounds interact with biological systems. This information is crucial for optimizing drug formulations and improving therapeutic outcomes.

Recent studies have demonstrated the utility of L-Lysine-4,4,5,5-d4 Hydrochloride in studying enzymatic reactions involving lysine residues. Enzymes such as kinases and lyases often modify or degrade lysine-containing proteins, and labeling these residues with deuterium allows for real-time monitoring of enzymatic activity. This approach has been particularly useful in drug discovery efforts aimed at developing inhibitors or activators of these enzymes. The precision offered by isotopic labeling ensures that researchers can accurately measure changes in substrate consumption and product formation.

The synthesis of L-Lysine-4,4,5,5-d4 Hydrochloride involves sophisticated chemical processes to ensure the correct incorporation of deuterium atoms at the desired positions. Manufacturers must adhere to stringent quality control measures to guarantee that the final product meets the requirements for scientific research. The hydrochloride form is preferred due to its stability under various storage conditions and compatibility with multiple analytical techniques.

As research methodologies continue to evolve, the demand for specialized labeled compounds like L-Lysine-4,4,5,5-d4 Hydrochloride is expected to grow. Innovations in mass spectrometry and other analytical technologies are enabling more detailed studies of metabolic pathways and protein function. This compound will remain a cornerstone in biochemical research, aiding scientists in unraveling the complexities of cellular processes.

In conclusion,L-Lysine-4,4,5,5-d4 Hydrochloride (CAS No. 284664-96-6) is a versatile and essential tool for researchers investigating lysine metabolism and related biological processes. Its unique isotopic labeling provides a powerful means to trace biochemical pathways and study enzyme kinetics with high precision. As scientific understanding advances，this compound will continue to play a critical role in both academic research and pharmaceutical development.